N1-(2-(benzo[b]thiophen-2-yl)-2-hydroxypropyl)-N2-(isoxazol-3-yl)oxalamide

• IUPAC Name: N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-N'-(1,2-oxazol-3-yl)oxamide
• InChI: InChI=1S/C16H15N3O4S/c1-16(22,12-8-10-4-2-3-5-11(10)24-12)9-17-14(20)15(21)18-13-6-7-23-19-13/h2-8,22H,9H2,1H3,(H,17,20)(H,18,19,21)
• InChI Key: VACYDDLPWUBLFF-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)C(=O)NC1=NOC=C1)(C2=CC3=CC=CC=C3S2)O
• Molecular Formula: C16H15N3O4S
• Molecular Weight: 345.4 g/mol

Description

“N1-(2-(benzo[b]thiophen-2-yl)-2-hydroxypropyl)-N2-(isoxazol-3-yl)oxalamide” is a complex organic compound. It contains a benzo[b]thiophene moiety, which is a polycyclic aromatic system with a five-membered ring containing a sulfur atom. It also contains an isoxazole ring, which is a five-membered ring with two nonadjacent heteroatoms (one nitrogen atom and one oxygen atom).

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple ring systems and functional groups. The benzo[b]thiophene and isoxazole moieties would contribute to the aromaticity of the molecule.

Chemical Reactions Analysis

The chemical reactivity of this compound would likely be influenced by the presence of the benzo[b]thiophene and isoxazole rings. For instance, the benzo[b]thiophene moiety can undergo electrophilic aromatic substitution reactions. The isoxazole ring can participate in various reactions such as ring-opening reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Generally, compounds containing benzo[b]thiophene and isoxazole rings are likely to be aromatic and relatively stable.

Future Directions

The future research directions could involve studying the biological activity of this compound, given that both benzo[b]thiophene and isoxazole moieties are found in various biologically active compounds. It could also involve exploring its potential applications in material science, given the interesting properties of these ring systems.

Mechanism of Action

Benzothiophene derivatives

Benzothiophene is a polycyclic aromatic compound. Derivatives of benzothiophene have been found to exhibit a wide range of biological activities, including antimicrobial , antifungal , and antioxidant properties. For example, some benzothiophene derivatives have shown high antibacterial activity against S. aureus .

Isoxazole derivatives

Isoxazole is a five-membered ring compound containing an oxygen atom and a nitrogen atom. Isoxazole derivatives have been associated with various biological activities, including affinity towards 5-HT1A receptors . For instance, one analogue displayed micromolar affinity (K = 2.30 μM) toward 5-HT1A sites .